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Compound of Interest

5-0O-Demethyl-28-hydroxy-
Compound Name:
Avermectin Ala

Cat. No.: B15584968

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avermectins, a class of 16-membered macrocyclic lactones produced by the soil actinomycete
Streptomyces avermitilis, are potent anthelmintic and insecticidal agents. Their complex
structure, however, makes them susceptible to degradation under various environmental and
metabolic conditions. Understanding the degradation pathways and products of avermectins is
crucial for ensuring drug efficacy, safety, and stability. This technical guide focuses on the
discovery and characterization of 5-O-Demethyl-28-hydroxy-Avermectin Ala, a significant
degradation product of Avermectin Ala. While direct discovery literature for this specific
degradant is not extensively detailed, its formation is consistent with established metabolic
pathways of avermectins, primarily through oxidative processes. This document synthesizes
available data on avermectin degradation to provide a comprehensive overview of the likely
formation, experimental protocols for identification, and quantitative analysis of this compound.

Proposed Metabolic Formation Pathway

The formation of 5-O-Demethyl-28-hydroxy-Avermectin Ala from Avermectin Ala is
hypothesized to occur via a two-step oxidative metabolic process, commonly mediated by
cytochrome P450 enzymes in biological systems. The pathway involves two key
transformations:
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o O-Demethylation: The methoxy group at the C5 position of the oleandrose sugar moiety is
removed.

» Hydroxylation: A hydroxyl group is introduced at the C28 position of the aglycone.

These reactions are typical for the metabolism of xenobiotics, including many pharmaceutical
compounds.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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